N-((4-morpholinopyrimidin-2-yl)methyl)acetamide
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Overview
Description
N-((4-morpholinopyrimidin-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C11H16N4O2 and its molecular weight is 236.275. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antifungal Activities
Several studies have synthesized and evaluated derivatives of N-((4-morpholinopyrimidin-2-yl)methyl)acetamide for their antibacterial and antifungal properties. For instance, biolabile 2-morpholino-N-(4,6-diarylpyrimidin-2-yl)acetamides have shown excellent antibacterial activity against specific bacterial strains such as beta-Hemolytic streptococcus and Klebsiella pneumonia, as well as antifungal activity against fungi like Aspergillus flavus and Mucor (Kanagarajan, Thanusu, & Gopalakrishnan, 2010). Another study reported the synthesis of pyrimidine-triazole derivatives from 4-(4-aminophenyl)morpholin-3-one, exhibiting antimicrobial activity against selected bacterial and fungal strains (Majithiya & Bheshdadia, 2022).
Corrosion Inhibition
This compound and its analogs have been studied for their role as corrosion inhibitors. A specific compound, N-[morpholin-4-yl(phenyl)methyl]acetamide, demonstrated more than 90% inhibition efficiency on mild steel in hydrochloric acid solution, indicating its potential as a corrosion inhibitor in industrial applications (Nasser & Sathiq, 2016).
Drug Synthesis and Molecular Interaction Studies
Research has also focused on the synthesis and evaluation of novel derivatives for their interaction with biological molecules. For example, derivatives of this compound have been synthesized and their binding interactions with DNA and BSA (Bovine Serum Albumin) explored, indicating potential therapeutic applications (Raj, 2020).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to interact with multiple receptors, which could suggest a broad spectrum of potential targets .
Mode of Action
Similar compounds have been found to inhibit certain kinases, suggesting that this compound may also interact with its targets in a similar manner .
Biochemical Pathways
Similar compounds have been found to affect various biological activities, suggesting that this compound may also have a wide range of effects on different biochemical pathways .
Pharmacokinetics
Similar compounds have been used for pharmaceutical testing, suggesting that this compound may also have suitable pharmacokinetic properties for drug discovery .
Result of Action
Similar compounds have shown promising antimicrobial and antiproliferative activities, suggesting that this compound may also have similar effects .
Action Environment
Properties
IUPAC Name |
N-[(4-morpholin-4-ylpyrimidin-2-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N4O2/c1-9(16)13-8-10-12-3-2-11(14-10)15-4-6-17-7-5-15/h2-3H,4-8H2,1H3,(H,13,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQEFYRZZCSQLDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCC1=NC=CC(=N1)N2CCOCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.